Cas no 812639-14-8 (2-Cyclohexen-1-one, 6-methyl-6-(2-propenyl)-, (6S)-)

2-Cyclohexen-1-one, 6-methyl-6-(2-propenyl)-, (6S)- structure
812639-14-8 structure
Product Name:2-Cyclohexen-1-one, 6-methyl-6-(2-propenyl)-, (6S)-
CAS No:812639-14-8
MF:C10H14O
MW:150.217563152313
CID:1802865
PubChem ID:11564499
Update Time:2025-04-21

2-Cyclohexen-1-one, 6-methyl-6-(2-propenyl)-, (6S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 6-methyl-6-(2-propenyl)-, (6S)-
    • (6S)-6-methyl-6-prop-2-enylcyclohex-2-en-1-one
    • SCHEMBL14498504
    • 812639-14-8
    • DTXSID00468641
    • Inchi: 1S/C10H14O/c1-3-7-10(2)8-5-4-6-9(10)11/h3-4,6H,1,5,7-8H2,2H3/t10-/m1/s1
    • InChI Key: MKQCSWXZTDWVMQ-SNVBAGLBSA-N
    • SMILES: O=C1C=CCC[C@@]1(C)CC=C

Computed Properties

  • Exact Mass: 150.104465066g/mol
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų
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